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Compound of Interest

4-Amino-5-hydroxynaphthalene-
Compound Name:
1,7-disulfonic acid

Cat. No.: B086154

An in-depth exploration of the chemical structure, properties, synthesis, and potential biological
applications of 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid).

Introduction

H acid, known formally as 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid, is a synthetic
organic compound that has long been a cornerstone in the dye manufacturing industry. Its
unique molecular architecture, featuring amino, hydroxyl, and sulfonic acid functional groups,
makes it a versatile precursor for a wide array of azo dyes. Beyond its traditional application in
color chemistry, H acid and its derivatives are emerging as compounds of interest in the fields
of pharmaceuticals and agrochemicals, prompting a closer examination of their chemical and
biological properties. This technical guide provides a comprehensive overview of H acid,
tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

H acid is a naphthalenedisulfonic acid derivative with the systematic IUPAC name 4-amino-5-
hydroxynaphthalene-2,7-disulfonic acid. Its chemical structure is characterized by a
naphthalene core substituted with an amino group at the 4-position, a hydroxyl group at the 5-
position, and two sulfonic acid groups at the 2- and 7-positions.
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Physicochemical Properties

A summary of the key physicochemical properties of H acid is presented in the table below,

providing a quick reference for laboratory and developmental work.[1][2]

Property Value Reference
4-amino-5-
IUPAC Name hydroxynaphthalene-2,7- [1]
disulfonic acid
H acid, 1-amino-8-naphthol-
Synonyms ] ) ] [2]
3,6-disulfonic acid
CAS Number 90-20-0 [2]
Molecular Formula C10HoNO7S2 [2]
Molecular Weight 319.31 g/mol [1]
Appearance Grey to brown powder [1]
Melting Point >300 °C [1]
Solubility Soluble in water [1]
pKa -1.82 (LogP) [2]

Synthesis of H Acid

The industrial synthesis of H acid is a multi-step process that begins with naphthalene as the

starting material. The overall synthetic pathway involves a series of key chemical

transformations: sulfonation, nitration, reduction, and hydrolysis. While various modifications

and optimizations exist, the fundamental route is outlined below.

General Synthesis Pathway
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Caption: General synthetic pathway for H acid starting from naphthalene.

Experimental Protocols

Detailed experimental protocols are essential for the reproducible synthesis and analysis of H
acid in a research and development setting. The following sections provide an overview of key
experimental methodologies.

Synthesis of 4,5-Dinitro-2,7-naphthalenedisulfonic Acid
(Intermediate)
A crucial step in H acid synthesis is the nitration of 2,7-naphthalenedisulfonic acid. A laboratory-

scale procedure for the dinitration product is as follows:

o Preparation of the Nitrating Mixture: A solution of 2,7-naphthalenedisulfonic acid is prepared
in an organic acid.

« Nitration: Red fuming nitric acid is added to the solution.

e Reaction Conditions: The mixture is heated with stirring for a specific duration to facilitate the
nitration reaction.

 [solation: The reaction mixture is cooled to allow the precipitation of the crude product, which
is a mixture of 4-nitro-2,7-naphthalenedisulfonic acid and 4,5-dinitro-2,7-
naphthalenedisulfonic acid.

 Purification: The dinitro product can be purified from the mono-nitro intermediate by adjusting
the reaction conditions, such as the ratio of nitric acid to the organic acid and the reaction
temperature, to favor the formation of the dinitrated product.[3]

Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) Analysis

The purity of H acid and its intermediates can be effectively determined using RP-HPLC.
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o Chromatographic Conditions:
o Column: XDB-C18 column (5 pm, 150 x 4.6mm).

o Mobile Phase: A gradient elution is typically employed. For instance, a gradient of
methanol and an aqueous solution of lithium sulfate can be used.

o Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection: UV detection at 233 nm is suitable for monitoring the analytes.
o Injection Volume: 20 pL.[3]

» Method Application: This method allows for the accurate determination of the main
component, 4,5-dinitro-2,7-naphthalenedisulfonic acid, as well as the separation and
quantification of impurities such as the mono-nitro intermediate and various
naphthalenedisulfonic acid isomers.[3]

Biological Activity and Drug Development Potential

While H acid is primarily known as a dye intermediate, its sulfonated naphthalene scaffold is a
recurring motif in various biologically active molecules. The exploration of H acid and its
derivatives in drug discovery is an emerging area of research.

Potential as Enzyme Inhibitors

The sulfonamide group, which can be derived from the sulfonic acid moieties of H acid, is a
well-established pharmacophore in medicinal chemistry. Benzenesulfonamide derivatives are
known to be potent inhibitors of various enzymes, including carbonic anhydrases, which are
often upregulated in tumors.[4] The structural features of H acid, particularly the presence of
two sulfonic acid groups, provide a template for the design of novel enzyme inhibitors.

Antimicrobial and Antioxidant Properties

Research into related chemical classes suggests potential biological activities for H acid
derivatives. For instance, hydroxamic acid-based organoselenium hybrids have demonstrated
promising antimicrobial and anticancer activities.[5] While direct studies on H acid are limited,
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its functional groups offer handles for the synthesis of derivatives with potential therapeutic
applications.

Signaling Pathways and Mechanism of Action

To date, specific signaling pathways directly modulated by H acid have not been extensively
elucidated in the public domain. However, based on the activities of structurally related
compounds, several hypotheses can be formulated for future investigation.

Hypothetical Cellular Interactions of H Acid Derivatives

H Acid Derivative

Enzyme Target
(e.g., Carbonic Anhydrase, Kinase)

Cellular Process
(e.g., Proliferation, Angiogenesis)

Pharmacological Effect
(e.g., Anticancer, Antimicrobial)

Click to download full resolution via product page
Caption: Hypothetical mechanism of action for H acid derivatives in a biological context.

Further research is warranted to explore the potential of H acid and its analogs as modulators
of specific biological pathways. This could involve screening against a panel of kinases,
proteases, or other enzymes implicated in disease, as well as cellular assays to determine their
effects on processes such as cell proliferation, apoptosis, and inflammation.
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Conclusion

H acid remains a compound of significant industrial importance, primarily within the dye
industry. However, its chemical structure holds untapped potential for applications in medicinal
chemistry and drug development. This technical guide has provided a comprehensive overview
of its chemical properties, synthesis, and analytical methods. The exploration of its biological
activities is a nascent field, offering exciting opportunities for researchers to design and
synthesize novel derivatives with therapeutic potential. Future studies focused on elucidating
the specific biological targets and mechanisms of action of H acid-based compounds will be
crucial in unlocking their full potential in the pharmaceutical arena.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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